Cas no 1803758-52-2 (1-(4-Bromo-2-(fluoromethyl)phenyl)propan-1-one)

• Product Name: 1-(4-Bromo-2-(fluoromethyl)phenyl)propan-1-one
• CAS No: 1803758-52-2
• MF: C₁₀H₁₀BrFO
• MW: 245.088205814362
• CID: 4974382
• Update Time: 2025-10-29

1-(4-Bromo-2-(fluoromethyl)phenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-Bromo-2-(fluoromethyl)phenyl)propan-1-one

• Inchi： 1S/C10H10BrFO/c1-2-10(13)9-4-3-8(11)5-7(9)6-12/h3-5H,2,6H2,1H3
• InChI Key： GPDOLEWIHIJKEO-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C(CC)=O)=C(CF)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 184
• XLogP3: 2.9
• Topological Polar Surface Area: 17.1

Additional information on 1-(4-Bromo-2-(fluoromethyl)phenyl)propan-1-one

Recent Advances in the Study of 1-(4-Bromo-2-(fluoromethyl)phenyl)propan-1-one (CAS: 1803758-52-2)

1-(4-Bromo-2-(fluoromethyl)phenyl)propan-1-one (CAS: 1803758-52-2) is a fluorinated aromatic ketone that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by its unique bromo-fluoromethyl substitution pattern, serves as a versatile intermediate in the synthesis of bioactive molecules. Recent studies have explored its utility in the development of novel therapeutic agents, particularly in the fields of oncology and neurology.

One of the most notable advancements in the study of this compound is its role as a key building block in the synthesis of small-molecule inhibitors targeting protein kinases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 1-(4-Bromo-2-(fluoromethyl)phenyl)propan-1-one exhibit potent inhibitory activity against specific kinase isoforms implicated in cancer progression. The researchers employed a combination of molecular docking and in vitro assays to validate the binding affinity and selectivity of these derivatives, paving the way for further optimization.

In addition to its applications in oncology, recent research has highlighted the potential of this compound in the development of neuroprotective agents. A study conducted by a team at the University of California, San Francisco, revealed that fluorinated analogs derived from 1-(4-Bromo-2-(fluoromethyl)phenyl)propan-1-one could modulate neurotransmitter receptors associated with neurodegenerative diseases such as Alzheimer's and Parkinson's. The findings, published in ACS Chemical Neuroscience, suggest that these analogs may offer a new avenue for therapeutic intervention.

The synthetic accessibility of 1-(4-Bromo-2-(fluoromethyl)phenyl)propan-1-one has also been a focal point of recent investigations. A 2024 report in Organic Process Research & Development detailed an optimized, scalable synthesis route for this compound, emphasizing its cost-effectiveness and environmental sustainability. The authors employed green chemistry principles, such as solvent-free reactions and catalytic fluorination, to enhance the overall efficiency of the process.

Despite these promising developments, challenges remain in the broader application of this compound. For instance, its metabolic stability and pharmacokinetic properties require further elucidation to ensure its suitability as a drug candidate. Ongoing research aims to address these gaps through advanced in vivo studies and structure-activity relationship (SAR) analyses.

In conclusion, 1-(4-Bromo-2-(fluoromethyl)phenyl)propan-1-one (CAS: 1803758-52-2) represents a valuable scaffold in modern drug discovery. Its diverse applications, coupled with recent synthetic advancements, underscore its potential to contribute to the development of next-generation therapeutics. Future studies will likely focus on expanding its utility across additional therapeutic areas and refining its pharmacological profile.